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Compound of Interest

Compound Name: 1,3-diphenylpropane-1,3-dione

Cat. No.: B8210364

An In-depth Technical Guide to 1,3-Diphenylpropane-1,3-dione

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,3-diphenylpropane-1,3-dione, also known as dibenzoylmethane. The
information is tailored for researchers, scientists, and drug development professionals, with a
focus on structured data presentation, detailed experimental protocols, and visual
representations of key chemical concepts.

Chemical and Physical Properties

1,3-Diphenylpropane-1,3-dione is a [3-diketone that is a minor constituent of licorice root
extract and has applications in organic synthesis and as a PVC heat stabilizer.[1][2] It is a
crystalline solid that appears as a white to light yellow powder.[2][3]

General and Physical Properties

The following table summarizes the key physical and chemical properties of 1,3-
diphenylpropane-1,3-dione.
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Property Value Reference

Molecular Formula C15H1202 [1]

Molecular Weight 224.26 g/mol [41[5]
Cream to yellow crystals or

Appearance [3]
powder

Melting Point 75-80 °C [3]

Boiling Point 219-221 °C at 18 mmHg [6]

Density 0.800 g/cm?3 [2]
Soluble in ether, chloroform,

Solubility and aqueous sodium [11[2]
hydroxide. Insoluble in water.

pKa 8.95 + 0.10 (Predicted) [2]

Chemical Identifiers

Identifier Value Reference

CAS Number 120-46-7 [1]

IUPAC Name 1,3-diphenylpropane-1,3-dione  [1]
Dibenzoylmethane, 2-

Synonyms benzoylacetophenone, Phenyl [11[7]
phenacyl ketone
NZZIMKJIVMHWJC-

InChl Key [1]
UHFFFAOYSA-N
C1=CC=C(C=C1)C(=0)CC(=0O

SMILES [1]

)C2=CC=CC=C2

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 1,3-

diphenylpropane-1,3-dione.
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Spectrum Type Key Data Points Reference

57.89 (d, J = 8.0 Hz, 2H), 7.81
1H NMR (400 MHz, CDCls) (d, J = 7.6 Hz, 2H), 7.59-7.51

(m)

0 193.9, 179.8, 167.5, 139.9,
133.4,132.9, 130.4, 129.1,
13C NMR (100 MHz, CDCIs) 1274 1251 119.9 118.3 [8]

92.1 (enol tautomer)

Mass Spectrometry (ESI) m/z: 453.3 (M+H)

v (cm1) 2871, 2769, 1436,
Infrared (KBr) 1367, 1309, 1226, 1149, 717,  [8]
653

Experimental Protocols
Synthesis of 1,3-Diphenylpropane-1,3-dione

Method 1: Claisen Condensation using Sodium Amide

This method involves the Claisen condensation of acetophenone and ethyl benzoate using
sodium amide as a base.[9]

o Materials:
o Acetophenone (6.2 g)
o Sodium amide (NaNH2) (4.0 g)
o Ethyl benzoate (15.5 g)
o Tetrahydrofuran (THF)
o Aqueous Hydrochloric Acid (HCI)

o Chloroform
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e Procedure:

o

A solution of acetophenone in THF is added to a suspension of sodium amide in THF.
o The mixture is stirred at room temperature for 10 minutes.

o Ethyl benzoate is then added to the mixture, leading to the formation of a gelatinous
precipitate over 24 hours.

o The reaction mixture is neutralized with an aqueous HCI solution.
o The product is extracted with chloroform.
o The organic layer is concentrated using a rotary evaporator.

o The final product is isolated from the residue by precipitating its copper salt, followed by
decomposition of the complex with HCI to yield pure 1,3-diphenylpropane-1,3-dione.[9]

Method 2: Condensation using Calcium Oxide

This method describes the preparation of 1,3-diphenylpropane-1,3-dione by reacting
acetophenone with methyl benzoate in the presence of calcium oxide.[10]

o Materials:
o Acetophenone (6.0 g, 0.05 mol)
o Methyl benzoate (40.8 g, 0.30 mol)
o Calcium oxide (CaO) (3.73 g, 0.06 mol, 90%)
o Toluene
o 6N Hydrochloric Acid (HCI)
o Aqueous Sodium Carbonate (Naz2COs)

e Procedure:
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[e]

A mixture of acetophenone, methyl benzoate, and calcium oxide is heated with stirring at
195-200 °C for three and a half hours under a nitrogen atmosphere.

o Methanol formed during the reaction is continuously removed by distillation and collected
in a Dean-Stark trap.

o The mixture is then cooled, and 100 mL of toluene is added.

o The resulting mixture is cooled in cold water and acidified with 6N HCI with stirring until all
solid dissolves.

o The toluene layer is separated and washed with aqueous sodium carbonate and then with
water.

o The solvent is removed by distillation to isolate the 1,3-diphenylpropane-1,3-dione
product.[10]

Key Chemical Properties and Reactions
Keto-Enol Tautomerism

A significant chemical property of 1,3-diphenylpropane-1,3-dione is its existence as an
equilibrium mixture of keto and enol tautomers.[11] The enol form is stabilized by
intramolecular hydrogen bonding and conjugation. The position of the equilibrium is influenced
by factors such as the solvent and the presence of substituents.[11][12]

Caption: Keto-enol tautomerism of 1,3-diphenylpropane-1,3-dione.

Experimental and Logical Workflows
Synthesis Workflow (Claisen Condensation)

The following diagram illustrates the workflow for the synthesis of 1,3-diphenylpropane-1,3-
dione via Claisen condensation.
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Caption: Workflow for the synthesis of 1,3-diphenylpropane-1,3-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3-Diphenyl-1,3-propanedione, 98+% | Fisher Scientific [fishersci.ca]

2. chembk.com [chembk.com]

3. 1,3-Diphenyl-1,3-propanedione, 98+% 100 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

. 1,3-diphenylpropane-1,3-dione [stenutz.eu]

. 1,3-DIPHENYLPROPANE-1,3-DIONE | CAS 120-46-7 [matrix-fine-chemicals.com]

. 1,3-23FE-1,3- A ZER 98% | Sigma-Aldrich [sigmaaldrich.com]

. Dibenzoylmethane | C15H1202 | CID 8433 - PubChem [pubchem.ncbi.nlm.nih.gov]

. rsc.org [rsc.org]

°
(] [00] ~ (o2} (621 iy

. prepchem.com [prepchem.com]

e 10. US4482745A - Procedure for preparing 1,3-diphenyl-1,3-propanedione - Google Patents
[patents.google.com]

e 11. researchgate.net [researchgate.net]

e 12. An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [1,3-diphenylpropane-1,3-dione chemical and physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8210364#1-3-diphenylpropane-1-3-dione-chemical-
and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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